![molecular formula C7H9NO B3025236 2,3-Dimethylpyridin-4-OL CAS No. 68707-71-1](/img/structure/B3025236.png)
2,3-Dimethylpyridin-4-OL
Overview
Description
2,3-Dimethylpyridin-4-ol is a chemical compound with the CAS Number: 68707-71-1 . It has a molecular weight of 123.15 and its IUPAC name is 2,3-dimethyl-4 (1H)-pyridinone .
Molecular Structure Analysis
The molecular formula of 2,3-Dimethylpyridin-4-ol is C7H9NO . The InChI code for this compound is 1S/C7H9NO/c1-5-6 (2)8-4-3-7 (5)9/h3-4H,1-2H3, (H,8,9) .Chemical Reactions Analysis
While specific chemical reactions involving 2,3-Dimethylpyridin-4-ol are not available, pyridinols, a related class of compounds, have been reported to react with pentafluoro- and pentachloropyridines . Pyridin-4-ol yields a product of attack at the nitrogen atom, while pyridin-3-ol reacts at the oxygen atom .Physical And Chemical Properties Analysis
2,3-Dimethylpyridin-4-ol is a solid at room temperature . It is stored under an inert atmosphere at room temperature .Scientific Research Applications
Chemical Properties and Identification
“2,3-Dimethylpyridin-4-ol” is a chemical compound with the CAS Number: 68707-71-1 and a molecular weight of 123.15 . Its IUPAC name is 2,3-dimethyl-4(1H)-pyridinone .
Use in Synthesis of Ionic Liquids
“2,3-Dimethylpyridin-4-ol” can be used in the synthesis of new N,N-dimethylpyridin-4-amine (DMAP) based ionic liquids . These ionic liquids have been reported as new and efficient catalysts .
Catalyst for Fischer Indole Synthesis
One of the applications of the DMAP based ionic liquids synthesized from “2,3-Dimethylpyridin-4-ol” is their use as catalysts for the Fischer indole synthesis . This method is environmentally friendly, requiring only minimum catalyst loading .
Catalyst for 1H-Tetrazole Synthesis
Another application of the DMAP based ionic liquids is their use as catalysts for the synthesis of 1H-tetrazoles via click chemistry . This reaction can be carried out under a solvent-free environment .
Use in Temperature Dependent Reactions
The thermal studies of DMAP-ILs synthesized from “2,3-Dimethylpyridin-4-ol” have been carried out to determine their stability for temperature dependent reactions .
Use in Molecular Dynamics Simulations
DMAP based ionic liquids synthesized from “2,3-Dimethylpyridin-4-ol” have been used in molecular dynamics simulations to provide valuable insights into the structural and transport properties of these ionic liquids .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and, if in eyes, rinsing cautiously with water for several minutes .
Mechanism of Action
Mode of Action
It’s known that pyridinols, in general, can act as nucleophiles . They can be deprotonated quite easily because the conjugated base is stabilized by resonance, allowing them to attack other molecules, such as aldehydes .
Biochemical Pathways
Pyridinols can potentially influence a variety of biochemical pathways due to their nucleophilic properties .
properties
IUPAC Name |
2,3-dimethyl-1H-pyridin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-5-6(2)8-4-3-7(5)9/h3-4H,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTURTHBRTGJYRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC=CC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00617137 | |
Record name | 2,3-Dimethylpyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00617137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethylpyridin-4-OL | |
CAS RN |
89776-31-8 | |
Record name | 2,3-Dimethylpyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00617137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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